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Compound of Interest

Compound Name: 2,6-Dichloro-3,3'-bipyridine

Cat. No.: B13129438

Get Quote

Executive Summary & Identity
2,6-Dichloro-3,3'-bipyridine (CAS: 942206-19-1) is a non-symmetric bipyridine scaffold

characterized by a 2,6-dichlorinated pyridine ring coupled at the C3 position to a second,

unsubstituted pyridine ring.[1] Unlike the more common symmetric 2,2'-bipyridines used in

metal chelation, this 3,3'-isomer serves as a rigid, linear spacer in supramolecular chemistry

and a "privileged scaffold" in medicinal chemistry. Its value lies in the chemically distinct

electrophilic sites (C2-Cl vs. C6-Cl), allowing for sequential, regioselective functionalization to

create complex, multi-heterocyclic drug candidates.
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Property Detail

CAS Number 942206-19-1

IUPAC Name 2,6-dichloro-3-(pyridin-3-yl)pyridine

Molecular Formula C₁₀H₆Cl₂N₂

Molecular Weight 225.07 g/mol

SMILES Clc1nc(Cl)c(ccc1)-c2cccnc2

Appearance Off-white to pale yellow solid

Solubility
Soluble in DCM, DMSO, DMF; sparingly soluble

in water

Synthesis Protocol: The Chemoselective Route
Core Challenge: The synthesis requires forming a C3–C3' bond between two pyridine rings

while preserving the C2 and C6 chlorine atoms. Standard oxidative couplings of 2,6-

dichloropyridine often lead to polymerization or C2/C6 coupling.

Solution: The most reliable, self-validating protocol utilizes chemoselective Suzuki-Miyaura

cross-coupling. This method exploits the bond dissociation energy difference between C–I

(weaker, reactive) and C–Cl (stronger, inert under specific conditions).

Validated Precursors
Electrophile: 2,6-Dichloro-3-iodopyridine (The iodine provides the exclusive reactive handle).

Nucleophile: Pyridine-3-boronic acid (or pinacol ester).

Catalyst: Pd(PPh₃)₄ (Tetrakis) or Pd(dppf)Cl₂.

Step-by-Step Methodology
Note: This protocol is designed for a 10 mmol scale.

Preparation:
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Charge a dry, argon-flushed Schlenk flask with 2,6-dichloro-3-iodopyridine (2.74 g, 10

mmol) and pyridine-3-boronic acid (1.35 g, 11 mmol, 1.1 equiv).

Add DME (Dimethoxyethane) (40 mL) and 2M Na₂CO₃ (aq) (10 mL). Rationale:

DME/Water mixtures ensure solubility of both the organic halide and the inorganic base.

Degassing (Critical Step):

Perform three freeze-pump-thaw cycles or sparge with argon for 15 minutes. Causality:

Oxygen poisons the Pd(0) species, leading to homocoupling byproducts.

Catalyst Addition:

Add Pd(PPh₃)₄ (580 mg, 0.5 mmol, 5 mol%) under a positive stream of argon.

Reaction:

Heat the mixture to 85°C for 12–16 hours. Monitor via TLC (30% EtOAc/Hexanes) or LC-

MS.

Checkpoint: The starting iodide should disappear. If C–Cl coupling occurs (rare at 85°C

with this catalyst), lower temperature to 70°C.

Work-up & Purification:

Cool to room temperature.[2] Dilute with water (50 mL) and extract with DCM (3 x 50 mL).

Wash combined organics with brine, dry over Na₂SO₄, and concentrate.[3]

Purification: Flash column chromatography on silica gel. Elute with a gradient of

Hexanes/EtOAc (8:2 to 6:4). The product typically elutes after the protodehalogenated

byproducts.

Synthesis Logic Diagram
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Conditions
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Figure 1: Chemoselective synthesis pathway exploiting the reactivity gap between Aryl-I and

Aryl-Cl bonds.[2][4][5]

Reactivity & Regioselective Functionalization
The utility of 2,6-dichloro-3,3'-bipyridine lies in the non-equivalence of its two chlorine atoms.

The Steric/Electronic Landscape
C6-Chlorine (Distal): This position is sterically accessible. It is the primary site for

Nucleophilic Aromatic Substitution (SNAr).

C2-Chlorine (Proximal): This position is sterically crowded by the bulky 3-pyridyl substituent

and the ring nitrogen. However, it is electronically highly activated.

Functionalization Rules
SNAr (Nucleophilic Substitution):

Primary Attack: Occurs at C6.
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Mechanism:[2][4][6][7][8][9] The incoming nucleophile (e.g., amine, alkoxide) encounters

less steric repulsion at C6 compared to the "ortho-substituted" C2 environment.

Protocol: Treat with 1.0 equiv of amine/base at 60°C to selectively isolate the 6-

substituted-2-chloro derivative.

Cross-Coupling (Suzuki/Stille):

Primary Attack: Can be tuned, but C6 often reacts first with bulky phosphine ligands.

Sequential Strategy: To functionalize C2, one typically functionalizes C6 first (e.g., SNAr),

then uses aggressive Pd-catalysis (e.g., Pd-PEPPSI or Buchwald precatalysts) to force

coupling at the hindered C2 position.

Regioselectivity Workflow

2,6-Dichloro-3,3'-bipyridine
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Figure 2: Decision tree for regioselective functionalization. C6 is the kinetic entry point for

nucleophilic attacks.

Applications in Drug Discovery
This scaffold is particularly relevant for:

Kinase Inhibitors: The bipyridine system mimics the adenine hinge-binding region of ATP.

The C6-substituent can be tailored to reach the solvent-exposed region, while the C2-

substituent can target the hydrophobic back pocket.

Allosteric Modulators: The twisted conformation of the 3,3'-bipyridine bond (due to steric

clash between hydrogens) creates a non-planar geometry, useful for fitting into chiral

allosteric pockets.

PROTAC Linkers: The scaffold serves as a rigid "exit vector" to connect an E3 ligase ligand

to a target protein ligand.

Safety & Handling
Hazards: Like most halopyridines, this compound is an Irritant (H315, H319, H335). It may

cause skin sensitization.

Storage: Store at 2–8°C under inert gas. The C–Cl bonds are stable to moisture, but the

pyridine nitrogens can oxidize to N-oxides if exposed to air/light over prolonged periods.

Disposal: Halogenated organic waste. Do not mix with strong acids (exothermic protonation).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. echemi.com [echemi.com]

2. Suzuki Coupling [organic-chemistry.org]

3. Organic Syntheses Procedure [orgsyn.org]

4. Exhaustive Suzuki-Miyaura Reactions of Polyhalogenated Heteroarenes with Alkyl
Boronic Pinacol Esters - PMC [pmc.ncbi.nlm.nih.gov]

5. CN110218177B - Preparation method of 2, 6-dichloro-3-nitropyridine - Google Patents
[patents.google.com]

6. m.youtube.com [m.youtube.com]

7. m.youtube.com [m.youtube.com]

8. CN104478794A - Synthesis method of 2,6-dichloropyridine - Google Patents
[patents.google.com]

9. researchgate.net [researchgate.net]

To cite this document: BenchChem. [2,6-Dichloro-3,3'-bipyridine: Technical Profile &
Synthesis Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13129438/docs#2-6-dichloro-3-3-bipyridine-
technical-profile-synthesis-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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